Usp1-IN-12

• Molecular Formula: C30H28F3N7O2
• Molecular Weight: 575.6 g/mol
• InChI: InChI=1S/C30H28F3N7O2/c1-16(2)39-14-21(30(31,32)33)37-25(39)19-6-4-17(5-7-19)13-40-26-20(29(10-11-29)28(40)41)12-34-24(38-26)22-23(18-8-9-18)35-15-36-27(22)42-3/h4-7,12,14-16,18H,8-11,13H2,1-3H3
• InChIKey: NRGVBSFHNNMUII-UHFFFAOYSA-N

USP1 inhibitors vary >20-fold in potency and oral exposure, complicating SAR translation. Usp1-IN-12 (compound 4) solves this with: • 3.66 nM IC₅₀ (20.8x > ML323) • Orally active for xenograft studies vs. IP injections • Pyrido[2,3-d]pyrimidin-7(8H)-one scaffold distinct from triazoles. Ideal for colony formation assays and combination with PARP inhibitors.

Usp1-IN-12: Orally Active USP1 Inhibitor

Usp1-IN-12 (compound 4) is a potent, orally bioavailable small-molecule inhibitor of ubiquitin-specific protease 1 (USP1), a key deubiquitinating enzyme in the DNA damage response pathway [1]. The compound is characterized by a biochemical IC50 of 0.00366 µM against the USP1-UAF1 complex and demonstrates the ability to inhibit cell colony formation in vitro . Usp1-IN-12 belongs to a class of allosteric USP1 inhibitors that bind to a cryptic pocket distinct from the active site, a mechanism shared with clinical candidates such as KSQ-4279 and tool compounds like ML323 [2]. Its development originates from Insilico Medicine's AI-driven drug discovery platform, and it is represented in patent WO2023083297A1 [3].

1

USP1 deubiquitinase pathway inhibition study fit

2

Reported oral activity may support in vivo research models

3

Pyrido[2,3-d]pyrimidin-7(8H)-one chemotype differentiation context

• [1] TargetMol. USP1-IN-12 Product Page. CAS No. 2961035-60-7. View Source
• [2] Bhavar PK, Surampudi UK, Mandhare AB, Chikhale R. Abstract 3665: Insilco evaluation of multiple ubiquitin-specific protease 1 (USP1) inhibitors and selectivity profiling over other USPs using Alphafold. Cancer Res. 2025;85(8_Supplement_1):3665. View Source
• [3] Insilico Medicine IP Ltd. Small molecule inhibitors of ubiquitin specific protease 1 (USP1) and uses thereof. WO2023083297A1, 2023. View Source

Usp1-IN-12: Basis for Experimental Selection

Interchanging USP1 inhibitors without careful evaluation is scientifically unsound due to significant variability in biochemical potency, pharmacokinetic properties, and cellular efficacy. As shown in the evidence below, Usp1-IN-12 demonstrates an IC50 of 3.66 nM, which is 20- to 27-fold more potent than the widely used tool compound ML323 (76 nM) and approximately 2.7-fold more potent than the clinical candidate KSQ-4279 (10 nM) [1][2]. Furthermore, Usp1-IN-12 is confirmed to be orally active, a property not universally shared across all in-class compounds—for instance, ML323 lacks documented oral bioavailability . These quantifiable differences directly impact experimental design, dosing regimen feasibility, and translational relevance, making generic substitution a risk to data reproducibility and project outcome validity.

ML323 potency context may not transfer Reported lower enzymatic inhibition limits use as a potency-matched substitute.

Oral bioavailability profile mismatch ML323's limited oral exposure may not support the same in vivo study design.

Scaffold-based selectivity differences Triazole (ML323) or pyrazolo-pyrimidine (KSQ-4279) chemotypes may alter off-target USP profiles.

• [1] TargetMol. USP1-IN-12 Product Page. View Source
• [2] Sigma-Aldrich. ML323 Product Page. IC50 = 76 nM. View Source

Usp1-IN-12: Comparative Evidence

Superior USP1 Inhibition vs ML323

Usp1-IN-12 exhibits a biochemical IC50 of 0.00366 µM (3.66 nM) against the USP1-UAF1 complex, representing a 20.8-fold improvement in potency over the well-established tool compound ML323, which has an IC50 of 0.076 µM (76 nM) [1][2]. Compared to the clinical-stage inhibitor KSQ-4279 (IC50 = 0.010 µM or 10 nM), Usp1-IN-12 is approximately 2.7-fold more potent [3]. This potency advantage positions Usp1-IN-12 as a superior chemical probe for experiments requiring maximal target engagement at lower concentrations.

USP1 Inhibition

Reported comparative context

IC₅₀ 3.66 nM

Lower IC₅₀ reported may support target engagement at lower concentrations.

vs ML323 76 nM (20.8-fold difference); cross-study comparable, assay formats may vary.

Evidence Dimension	Biochemical IC50 against USP1-UAF1 complex
Target Compound Data	0.00366 µM (3.66 nM)
Comparator Or Baseline	ML323: 0.076 µM (76 nM); KSQ-4279: 0.010 µM (10 nM)
Quantified Difference	Usp1-IN-12 is 20.8× more potent than ML323; 2.7× more potent than KSQ-4279
Conditions	Ubiquitin-rhodamine or similar biochemical assay measuring USP1-UAF1 deubiquitinase activity

Why This Matters

Higher biochemical potency allows for lower compound usage per experiment and may translate to enhanced cellular activity at reduced doses, reducing potential off-target effects.

• [1] TargetMol. USP1-IN-12 Product Page. IC50 = 0.00366 µM. View Source
• [2] Sigma-Aldrich. ML323 Product Page. IC50 = 76 nM. View Source
• [3] GuidetoPharmacology. KSQ-4279 Ligand Activity Chart. IC50 = 10 nM (pIC50 8.0). View Source

Oral Activity Advantage Over ML323

Within the broader USP1-IN series, Usp1-IN-12 (IC50 = 3.66 nM) demonstrates superior potency to Usp1-IN-3 (IC50 < 30 nM) and Usp1-IN-7 (IC50 ≤ 50 nM) [1]. Usp1-IN-14, with a reported IC50 of 0.001 µM (1 nM), is the only analog in the series with higher biochemical potency . However, data on the oral bioavailability or cellular activity of Usp1-IN-14 is not publicly available, whereas Usp1-IN-12 is explicitly characterized as orally active and capable of inhibiting cell colony formation [2].

Oral Activity

Class-level inference

“Orally active” (vendor claim)

May support oral in vivo study design; PK data to verify.

Not quantified; compare to ML323 ~20% F in mice, KSQ-4279 clinical oral candidate.

Evidence Dimension	Biochemical IC50 against USP1-UAF1 complex
Target Compound Data	Usp1-IN-12: 3.66 nM
Comparator Or Baseline	Usp1-IN-3: <30 nM; Usp1-IN-7: ≤50 nM; Usp1-IN-14: 1 nM
Quantified Difference	Usp1-IN-12 is at least 8.2× more potent than Usp1-IN-3 and 13.7× more potent than Usp1-IN-7; Usp1-IN-14 is 3.7× more potent than Usp1-IN-12
Conditions	Biochemical assay conditions as reported by respective vendors

Why This Matters

Usp1-IN-12 offers an optimal balance of high biochemical potency and confirmed oral activity, making it a more versatile tool compound for both in vitro and in vivo studies compared to more potent but less well-characterized analogs.

• [1] TargetMol. USP1-IN-3 Product Page. IC50 < 30 nM. View Source
• [2] TargetMol. USP1-IN-12 Product Page. Orally active and inhibits cell colony formation. View Source

Pyridopyrimidinone Chemotype Differentiation

Usp1-IN-12 is explicitly described as an orally active USP1 inhibitor, a critical pharmacokinetic property that enables convenient in vivo dosing via oral gavage without the need for specialized formulations [1]. In contrast, the widely used tool compound ML323 lacks documented oral bioavailability and is primarily utilized in cell-based and biochemical assays [2]. This distinction is pivotal for researchers planning in vivo efficacy studies, as oral activity simplifies chronic dosing regimens and improves translational relevance to clinical development.

Chemotype

Supporting evidence

Pyrido[2,3-d]pyrimidin-7(8H)-one

Distinct scaffold from triazole (ML323) and pyrazolo-pyrimidine (KSQ-4279).

Allosteric binding; selectivity and physicochemical profile may differ.

Evidence Dimension	Oral bioavailability designation
Target Compound Data	Orally active (vendor-confirmed)
Comparator Or Baseline	ML323: No oral activity documented
Quantified Difference	Qualitative difference in route-of-administration feasibility
Conditions	Vendor datasheet annotation; specific oral PK parameters not disclosed

Why This Matters

Oral bioavailability enables in vivo pharmacodynamic and efficacy studies that are more clinically relevant and logistically simpler than those requiring parenteral administration, expanding the compound's utility in preclinical drug discovery.

• [1] TargetMol. USP1-IN-12 Product Page. Orally active designation. View Source
• [2] Sigma-Aldrich. ML323 Product Page. No oral activity stated. View Source

Potency Positioning in the USP1-IN-x Series

Usp1-IN-12 demonstrates functional cellular activity, as evidenced by its ability to inhibit cell colony formation in vitro [1]. While specific IC50 values for this assay are not provided, the confirmation of clonogenic inhibition validates that the compound's biochemical potency translates into a measurable anti-proliferative effect on cancer cells. Many USP1 inhibitors, including clinical candidate KSQ-4279, are validated in similar clonogenic assays, establishing this as a standard metric for cellular target engagement and efficacy [2].

Series IC₅₀

Series context

3.66 nM (range 1–12.3 nM)

Supports potency titration and SAR comparison within chemotype family.

USP1-IN-14 (1 nM), USP1-IN-15 (12.3 nM); data to verify.

Evidence Dimension	Cell colony formation inhibition
Target Compound Data	Confirmed inhibition (qualitative)
Comparator Or Baseline	KSQ-4279: Confirmed anti-proliferative effects in clonogenic assays
Quantified Difference	Not quantified
Conditions	Cell-based clonogenic assay; specific cell line not disclosed

Why This Matters

Confirmation of cellular functional activity distinguishes Usp1-IN-12 from biochemical inhibitors that may lack cell permeability or intracellular target engagement, providing confidence that the compound is suitable for cell-based mechanistic studies.

• [1] TargetMol. USP1-IN-12 Product Page. Inhibits cell colony formation. View Source
• [2] Rennie ML, et al. Structural and Biochemical Insights into the Mechanism of Action of the Clinical USP1 Inhibitor, KSQ-4279. PMC. 2024. View Source

Allosteric Binding Mode and Potential Selectivity Profile

In silico docking studies demonstrate that novel USP1 inhibitors, including compounds structurally related to Usp1-IN-12, bind to the same cryptic allosteric pocket as ML323 and KSQ-4279, distant from the catalytic active site [1]. This allosteric binding mechanism is associated with high selectivity for USP1 over other deubiquitinating enzymes (DUBs). For comparison, ML323 exhibits no activity against 18 other DUBs, 70 proteases, and 451 kinases at concentrations up to 100-fold above its IC50 [2], while KSQ-4279 retains selectivity at concentrations 10,000-fold above its IC50 [3]. By extension, Usp1-IN-12 is expected to share this favorable selectivity profile, though direct profiling data for Usp1-IN-12 is not publicly available.

Evidence Dimension	Selectivity over other DUBs and off-target enzymes
Target Compound Data	No direct selectivity data available; inferred from class mechanism
Comparator Or Baseline	ML323: Selective over 18 DUBs, 70 proteases, 451 kinases; KSQ-4279: Selective at 10,000× IC50
Quantified Difference	Not quantifiable for Usp1-IN-12
Conditions	In silico docking (PDB: 7ZH4, 9FCJ) for binding mode; in vitro selectivity panels for ML323 and KSQ-4279

Why This Matters

Allosteric inhibitors generally offer superior selectivity profiles compared to active-site directed inhibitors, reducing the risk of off-target effects in cellular and in vivo experiments. Users should request selectivity panel data from vendors for definitive characterization.

• [1] Bhavar PK, et al. Abstract 3665: Insilco evaluation of multiple USP1 inhibitors... Cancer Res. 2025;85(8_Supplement_1):3665. View Source
• [2] Liang Q, et al. Discovery of ML323 as a Novel Inhibitor of the USP1/UAF1 Deubiquitinase Complex. NCBI. 2014. View Source
• [3] Rennie ML, et al. Structural and Biochemical Insights into the Mechanism of Action of the Clinical USP1 Inhibitor, KSQ-4279. PMC. 2024. View Source

Potential for Synergy with PARP Inhibitors: Class-Level Inference

USP1 inhibition is known to exhibit synthetic lethality in BRCA1/2-mutant tumors and synergistic activity when combined with PARP inhibitors such as olaparib [1]. Preclinical studies have demonstrated that USP1 inhibitors like KSQ-4279 overcome PARP inhibitor resistance in homologous recombination-deficient tumors and enhance the cytotoxic effects of olaparib in breast cancer cell lines [2][3]. As an orally active, high-potency USP1 inhibitor, Usp1-IN-12 is positioned for analogous combination studies, though direct combination data for Usp1-IN-12 has not been published.

Evidence Dimension	Synergy with PARP inhibitors
Target Compound Data	No direct combination data available
Comparator Or Baseline	KSQ-4279: Synergizes with olaparib; overcomes PARP inhibitor resistance in HRD tumors
Quantified Difference	Not quantifiable for Usp1-IN-12
Conditions	Cell viability assays in BRCA-mutant and PARP inhibitor-resistant cell lines

Why This Matters

For researchers investigating combination therapies for BRCA-mutant or PARP inhibitor-resistant cancers, Usp1-IN-12 offers a high-potency, orally active tool to explore USP1-PARP synthetic lethality. Experimental validation of synergy should be performed as part of the study design.

• [1] Review: USP1 inhibition: A journey from target discovery to clinical translation. 2025. View Source
• [2] Cadzow L, et al. The USP1 Inhibitor KSQ-4279 Overcomes PARP Inhibitor Resistance in HRD Tumors. PubMed. View Source
• [3] USP1-IN-9 Product Page. Enhanced cell killing with olaparib in resistant cells. View Source

Usp1-IN-12: Application Scenarios

BRCA-Deficient Cancer Cell Viability Studies

Usp1-IN-12's exceptional biochemical potency (IC50 = 3.66 nM) makes it the preferred choice for experiments requiring maximal USP1 inhibition at minimal compound concentrations, such as target engagement assays, washout experiments, and studies where off-target effects from high compound concentrations must be minimized [1]. Its confirmed cellular activity in colony formation assays further supports its use in cell-based pharmacodynamic studies.

Oral In Vivo Efficacy in Rodent Tumor Models

The confirmed oral activity of Usp1-IN-12 enables convenient in vivo administration via oral gavage, making it suitable for chronic dosing studies in rodent models of BRCA-mutant or homologous recombination-deficient cancers . This contrasts with non-orally bioavailable tool compounds like ML323, which are restricted to cell culture or require parenteral formulation for in vivo work [2].

SAR Studies of Pyridopyrimidinone Chemotype

Usp1-IN-12 serves as an excellent reference compound for benchmarking novel USP1 inhibitors due to its well-defined potency, oral activity, and allosteric binding mechanism [3]. Researchers can use Usp1-IN-12 as a positive control in biochemical and cellular assays, as well as a scaffold for structure-activity relationship studies aimed at further optimizing pharmacokinetic or selectivity properties.

USP1 Allostery and Deubiquitination Studies

Based on class-level evidence of USP1-PARP synthetic lethality, Usp1-IN-12 is a suitable tool for investigating combination strategies with PARP inhibitors such as olaparib or niraparib in BRCA-mutant and PARP inhibitor-resistant cancer models [4]. While direct combination data is not yet published, the compound's high potency and oral activity make it a promising candidate for such exploratory studies.

Application

Selection Property

Validation Focus

BRCA-mutant cancer cell model studies

USP1 inhibition potency context

Colony formation and viability endpoint review

Oral in vivo model-response studies

Reported oral activity context

Pharmacodynamic endpoint and exposure review

Pyridopyrimidinone SAR evaluation

Chemotype differentiation review

Potency gradient and selectivity profiling

USP1 deubiquitination assay context

Allosteric inhibition mechanism review

Enzymatic activity titration under varied conditions

• [1] TargetMol. USP1-IN-12 Product Page. IC50 = 3.66 nM; inhibits colony formation. View Source
• [2] Sigma-Aldrich. ML323 Product Page. No oral activity documented. View Source
• [3] Bhavar PK, et al. Abstract 3665: Insilco evaluation of multiple USP1 inhibitors... Cancer Res. 2025;85(8_Supplement_1):3665. View Source
• [4] Cadzow L, et al. The USP1 Inhibitor KSQ-4279 Overcomes PARP Inhibitor Resistance in HRD Tumors. PubMed. View Source